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Compound Focus: Hexadecyltrimethoxysilane

CAS No.: 16415-12-6

Cat. No.: S704468

HDTMS is a popular choice for creating hydrophobic surfaces because its long alkyl chain (C16) provides
low surface energy. It is often used in fluorine-free formulations to create environmentally friendly coatings.
Researchers have successfully applied HDTMS to various substrates, including stainless steel meshes,

fabrics, and sponges, for efficient oil/water separation [1] [2] [3].

The general principle involves a two-step process: first, creating a microscale rough surface on the substrate,

and second, modifying this surface with HDTMS to lower its surface energy and achieve hydrophobicity [2]
[4].

Coating Methods and Performance Comparison

The following table summarizes several HDTMS-based coating methods and their reported separation

performance.
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Here are two detailed, reproducible protocols for creating HDTMS-coated separation meshes, adapted from

recent research.

Protocol 1: Double-Layered Hydrophobic Stainless Steel Mesh
[3]
This method uses a PDMS binder layer for enhanced adhesion and durability.

Workflow Diagram: Double-Layered Coating Process

(Start: Cleaned Stainless Steel Meer

(End: Hydrophobic Coated MestD
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Materials:
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e Substrate: 304 stainless steel mesh (average pore size ~106 pm).

e Chemicals: Polydimethylsiloxane (PDMS, e.g., Sylgard 184), HDTMS, Natural Rubber (NR) latex
(15% dry rubber content), Tetraethyl orthosilicate (TEOS).

¢ Equipment: Muffle furnace, ultrasonic cleaner, magnetic stirrer.

Procedure:

e Substrate Preparation: Cut the stainless steel mesh to desired size. Clean ultrasonically in acetone
for 20 minutes, rinse with deionized water, and dry at 50°C for 2 hours.

e PDMS Vapor Deposition (First Layer): Place the cleaned mesh on a crucible containing 0.5 g of
PDMS. Heat in a muffle furnace to 500°C at a ramp rate of 10°C/min and hold for 2 hours. The
PDMS will vaporize and decompose, forming a silica layer on the mesh. This creates the "PDMS-
coated mesh".

¢ Prepare HDTMS-modified Silica in NR Latex (Second Layer):

o Mix 40 mL of TEOS with 3 mL of deionized water and stir for 15 minutes.

o Slowly add 0.45 mL of HDTMS to the mixture and stir for 1 hour at room temperature.

o Add this mixture dropwise to diluted NR latex (15% DRC) and stir at 700 rpm for 24 hours in a
closed system.

¢ Dip-Coating (Second Layer): Dip the "PDMS-coated mesh" into the prepared HDTMS-NR latex
suspension. Withdraw slowly to ensure an even coat.

e Curing: Dry the coated mesh in an oven at 80°C for 2 hours. The final product is a "PDMS/NR/MSi-
H" coated mesh.

Protocol 2: Superhydrophobic HDTMS/ZnO Coated Fabric [2]

This method creates a robust hierarchical structure for exceptional durability.

Workflow Diagram: Fabric Coating Process
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(Start: Fabric Substrate)
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Materials:

e Substrate: Cotton fabric or gauze.

e Chemicals: Pyrrole, Ferric Chloride (FeCls), Zinc Chloride (ZnClz), Ammonium Hydroxide (NH4-H20),
HDTMS, Ethanol, Acetic acid.

¢ Equipment: Contact angle meter, SEM, FTIR.

Procedure:

e Substrate Preparation: Wash fabric in a 2% ethanol aqueous solution.

¢ Polypyrrole (PPy) Coating (Primer Layer): Immerse the fabric in 0.4 mol/L pyrrole aqueous
solution with stirring for 2 hours. Add an equal volume of 0.15 mol/L FeCls and let it polymerize at
5°C for 80 minutes. After immersion, wash and dry to get a PPy-coated fabric.

e ZnO Nano-deposition (Roughness Layer): Immerse the PPy-coated fabric in a mixture of 0.1 mol/L
ZnCl2 and 10 mol/L ammonium hydroxide. Seal the container and maintain it at 75°C for 4 hours.
Dry to obtain a PPy/ZnO-coated fabric.

« HDTMS Modification (Low Surface Energy Layer): Immerse the PPy/ZnO fabric in a solution of 2
mL HDTMS, 100 mL anhydrous ethanol, 0.25 mL deionized water, and 0.05 mL acetic acid for 4
hours.

e Curing: Dry the final product to obtain the superhydrophobic PPy/ZnO/HDTMS fabric.

Performance Testing Protocol

Oil/Water Separation Efficiency Test [2] [3]

Workflow Diagram: Separation Efficiency Test
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(Start: Prepare Oil/\Water Mixture)
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e Setup: Fix the prepared hydrophobic mesh between two glass tubes using a clamping device.

e Separation: Pour a known mass (M1) of oil (e.g., chloroform, crude oil) from a pre-weighed oil/water
mixture onto the mesh. The oil will pass through due to gravity, while water is repelled.

e Collection & Calculation: Collect the permeated oil in a clean beaker and weigh it (M2). Calculate
the separation efficiency (n) using the formula: n (%) = (M2 / M1) x 100% [2].

Key Considerations for Researchers
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When developing your own HDTMS-based separation mesh, keep these points in mind:

¢ Mechanical Durability: The adhesion between the coating and substrate is critical. Using an
intermediate binder layer like PDMS [3] or Polypyrrole [2] significantly enhances coating stability and
lifespan.

e Chemical Stability: HDTMS-based coatings can be engineered for excellent resistance to harsh
environments, including acidic, alkaline, and saline solutions, making them suitable for real-world
applications [2].

¢ Reusability: A well-constructed HDTMS-coated mesh can typically withstand dozens of separation
cycles (e.g., 20 to 80 cycles) without a significant drop in performance, which is vital for practical use

[11 2] [3].

e Chain Length Comparison: HDTMS (C16) is often compared with shorter-chain silanes like OTES
(C8). While the longer chain provides lower surface energy, the optimal choice can depend on the
specific application and substrate [6] [7] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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